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Compound of Interest

Compound Name: 2,5-Dichlorobenzaldehyde

Cat. No.: B1346813 Get Quote

This guide provides a detailed summary of the fundamental molecular properties of 2,5-
Dichlorobenzaldehyde, a key aromatic aldehyde utilized in the synthesis of pharmaceuticals,

agrochemicals, and specialty chemicals.[1] The information presented is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Molecular Identity and Properties
2,5-Dichlorobenzaldehyde is an organic compound characterized by a benzene ring

substituted with a formyl group and two chlorine atoms at the 2nd and 5th positions. Its

chemical structure and properties make it a versatile intermediate in various chemical

reactions.[1]

The key quantitative data for 2,5-Dichlorobenzaldehyde are summarized in the table below

for ease of reference.
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Property Value

Molecular Formula C₇H₄Cl₂O[1][2][3][4]

Molecular Weight 175.01 g/mol [1][2][3][5]

CAS Number 6361-23-5[1][2][5]

Appearance Off-white to yellow crystalline powder[1][3]

Melting Point 54-58 °C[4][5]

Boiling Point 231-233 °C[4]

Methodology for Characterization
The determination of the molecular formula and weight of a compound like 2,5-
Dichlorobenzaldehyde typically involves a combination of analytical techniques.

Mass Spectrometry: This is a primary technique for determining the mass-to-charge ratio of

the molecule, which provides a highly accurate molecular weight. The isotopic pattern

observed can also confirm the presence and number of chlorine atoms.

Elemental Analysis: This experimental method determines the percentage composition of

elements (carbon, hydrogen, oxygen, chlorine) in the compound. The results are used to

derive the empirical formula, which can then be compared with the molecular formula

obtained from mass spectrometry.

Spectroscopic Methods: Techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy (¹H NMR and ¹³C NMR) and Infrared (IR) spectroscopy are used to elucidate

the chemical structure, confirming the arrangement of atoms and functional groups, which

validates the molecular formula.

Logical Relationship of Molecular Descriptors
The relationship between the compound's name, its elemental composition (formula), and its

calculated mass (molecular weight) is a fundamental concept in chemistry. The diagram below

illustrates this logical flow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.chemimpex.com/products/25960
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichlorobenzaldehyde
https://cymitquimica.com/products/3B-D2814/25-dichlorobenzaldehyde/
https://www.chemsynthesis.com/base/chemical-structure-2504.html
https://www.chemimpex.com/products/25960
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichlorobenzaldehyde
https://cymitquimica.com/products/3B-D2814/25-dichlorobenzaldehyde/
https://www.sigmaaldrich.com/US/en/product/aldrich/523917
https://www.chemimpex.com/products/25960
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichlorobenzaldehyde
https://www.sigmaaldrich.com/US/en/product/aldrich/523917
https://www.chemimpex.com/products/25960
https://cymitquimica.com/products/3B-D2814/25-dichlorobenzaldehyde/
https://www.chemsynthesis.com/base/chemical-structure-2504.html
https://www.sigmaaldrich.com/US/en/product/aldrich/523917
https://www.chemsynthesis.com/base/chemical-structure-2504.html
https://www.benchchem.com/product/b1346813?utm_src=pdf-body
https://www.benchchem.com/product/b1346813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Name
2,5-Dichlorobenzaldehyde

Molecular Formula
C₇H₄Cl₂O

Defines Structure

Molecular Weight
175.01 g/mol

Allows Calculation Of
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Logical flow from compound name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1346813#2-5-dichlorobenzaldehyde-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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